Cas no 887347-93-5 (4-(1H-1,3-benzodiazol-2-yl)-1-(thiophen-2-yl)methylpyrrolidin-2-one)

• Product Name: 4-(1H-1,3-benzodiazol-2-yl)-1-(thiophen-2-yl)methylpyrrolidin-2-one
• CAS No: 887347-93-5
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 5362162
• Update Time: 2025-05-26

4-(1H-1,3-benzodiazol-2-yl)-1-(thiophen-2-yl)methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1H-benzimidazol-2-yl)-1-(thiophen-2-ylmethyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 4-(1H-benzimidazol-2-yl)-1-(2-thienylmethyl)-
• 4-(1H-1,3-benzodiazol-2-yl)-1-(thiophen-2-yl)methylpyrrolidin-2-one

• Inchi： 1S/C16H15N3OS/c20-15-8-11(9-19(15)10-12-4-3-7-21-12)16-17-13-5-1-2-6-14(13)18-16/h1-7,11H,8-10H2,(H,17,18)
• InChI Key： DKALEAOXYIIKKK-UHFFFAOYSA-N
• SMILES： N1(CC2SC=CC=2)CC(C2NC3=CC=CC=C3N=2)CC1=O

Additional information on 4-(1H-1,3-benzodiazol-2-yl)-1-(thiophen-2-yl)methylpyrrolidin-2-one

4-(1H-1,3-Benzodiazol-2-yl)-1-(thiophen-2-yl)methylpyrrolidin-2-one: A Comprehensive Overview

The compound 4-(1H-1,3-benzodiazol-2-yl)-1-(thiophen-2-yl)methylpyrrolidin-2-one, identified by the CAS number 887347-93-5, is a complex organic molecule with significant potential in the field of heterocyclic chemistry. This compound is characterized by its unique structure, which incorporates a benzodiazole moiety, a thiophene ring, and a pyrrolidinone core. The combination of these functional groups makes it a promising candidate for various applications in drug discovery and materials science.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzodiazole derivative. This is followed by the introduction of the thiophene group through a coupling reaction, and finally, the formation of the pyrrolidinone ring via cyclization. The precise control of reaction conditions is crucial to ensure high yields and purity of the final product. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

The benzodiazole moiety in this compound is known for its strong electron-withdrawing properties, which enhance the molecule's stability and reactivity. This feature has been exploited in several studies to investigate its potential as a building block for constructing bioactive molecules. For instance, researchers have reported that derivatives of this compound exhibit potent antimicrobial activity, making them promising candidates for developing new antibiotics.

The thiophene ring contributes to the compound's aromaticity and enhances its electronic properties. This makes it an attractive component for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and solar cells. Recent studies have demonstrated that incorporating thiophene-containing compounds into conjugated systems can significantly improve their charge transport properties, leading to more efficient devices.

The pyrrolidinone core is another critical feature of this compound. Pyrrolidinones are widely used in pharmaceuticals due to their ability to form stable amide bonds and their compatibility with various functional groups. In this compound, the pyrrolidinone ring serves as a versatile platform for further modifications, enabling the creation of diverse derivatives with tailored biological activities.

In terms of biological applications, this compound has shown potential as a lead molecule for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For example, recent research has highlighted its ability to inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

The development of novel synthetic routes for this compound has also been a focus of recent studies. Researchers have explored alternative methods, such as microwave-assisted synthesis and continuous-flow chemistry, to streamline the production process. These approaches not only enhance productivity but also reduce environmental impact by minimizing waste generation.

In conclusion, 4-(1H-1,3-benzodiazol-2-yl)-1-(thiophen-2-yl)methylpyrrolidin-2-one represents a valuable addition to the arsenal of heterocyclic compounds available for scientific research. Its unique structure and versatile functional groups make it a compelling candidate for applications in drug discovery, materials science, and organic electronics. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing these fields.